1-(2-(dimethylamino)ethyl)-4-(2,4-dimethylthiazole-5-carbonyl)-3-hydroxy-5-(thiophen-2-yl)-1H-pyrrol-2(5H)-one

• IUPAC Name: 1-[2-(dimethylamino)ethyl]-3-(2,4-dimethyl-1,3-thiazole-5-carbonyl)-4-hydroxy-2-thiophen-2-yl-2H-pyrrol-5-one
• InChI: InChI=1S/C18H21N3O3S2/c1-10-17(26-11(2)19-10)15(22)13-14(12-6-5-9-25-12)21(8-7-20(3)4)18(24)16(13)23/h5-6,9,14,23H,7-8H2,1-4H3
• InChI Key: ZXGJKTISIAVQPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C(=O)C2=C(C(=O)N(C2C3=CC=CS3)CCN(C)C)O
• Molecular Formula: C18H21N3O3S2
• Molecular Weight: 391.5 g/mol
• CAS No.: 627817-04-3

Description

1-(2-(dimethylamino)ethyl)-4-(2,4-dimethylthiazole-5-carbonyl)-3-hydroxy-5-(thiophen-2-yl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C18H21N3O3S2 and its molecular weight is 391.5. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Library Generation

3-Dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride, a ketonic Mannich base, has been utilized as a starting material for alkylation and ring closure reactions to generate a diverse library of compounds, including dithiocarbamates, thioethers, and various ring-closed products like pyrazolines and pyridines, showcasing the compound's versatility in synthetic organic chemistry (G. Roman, 2013).

Fluorescent Probing for CO2 Detection

Novel fluorescent probes based on tertiary amine moieties have been developed for real-time, selective, and quantitative detection of low levels of CO2, highlighting the application of dimethylamino compounds in environmental monitoring and biological research (Huan Wang et al., 2015).

Computational and Structural Analysis

Ethyl 4-(3-Furan-2yl-acryloyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate has been synthesized and characterized, including computational studies to predict interactions and binding energy, underscoring the compound's potential in the development of new chemical entities and materials (R. N. Singh et al., 2014).

Antimicrobial Activity Exploration

Several studies have synthesized and evaluated thiophene-based heterocycles, including derivatives of pyrazole, pyridine, and triazine, for their antimicrobial activities, demonstrating the compound's potential in medicinal chemistry and drug discovery for new antimicrobial agents (Y. Mabkhot et al., 2016).